Hydrogen Bond Acceptor Capability vs. 4-Chloro Analog: Impact on Solubility and Target Engagement
The 4-oxo group in the target compound provides a strong hydrogen bond acceptor (HBA) functionality (Abraham HBA basicity ~0.45–0.55 for conjugated cyclic amides), whereas the 4-chloro analog (CAS 885460-59-3) lacks this HBA capacity and instead presents a lipophilic, polarizable chlorine atom. In the related HIV-1 NNRTI thieno[2,3-d]pyrimidine series, the 4-oxo compound 9a demonstrated aqueous solubility of 12.8 μg/mL, while the corresponding 4-chloro intermediate exhibited solubility below 1 μg/mL under identical conditions (pH 7.4 PBS) [1]. The enhanced solubility of the 4-oxo derivative is attributable to the carbonyl oxygen's ability to engage in hydrogen bonding with water. Additionally, the 4-oxo tautomer stabilizes the pyrimidine ring resonance, reducing electrophilic reactivity at the 4-position and thereby decreasing the risk of glutathione conjugation compared to the 4-chloro analog, which is susceptible to nucleophilic aromatic substitution [2].
| Evidence Dimension | Aqueous solubility (pH 7.4 PBS) of representative 4-oxo vs. 4-chloro thieno[2,3-d]pyrimidine analog |
|---|---|
| Target Compound Data | Predicted solubility for the 4-oxo compound: >10 μg/mL based on class-level data; representative compound 9a: 12.8 μg/mL [1] |
| Comparator Or Baseline | 4-Chloro analog (CAS 885460-59-3): predicted solubility <1 μg/mL; measured for representative 4-chloro intermediates in the same series: <1 μg/mL [1] |
| Quantified Difference | Approximately >10-fold higher solubility for the 4-oxo compound relative to the 4-chloro analog. |
| Conditions | Thermodynamic aqueous solubility measured in phosphate-buffered saline (PBS) at pH 7.4, 25°C. |
Why This Matters
For procurement decisions in drug discovery programs, superior aqueous solubility of the 4-oxo compound reduces the risk of solubility-limited pharmacokinetics and simplifies in vitro assay formatting compared to the poorly soluble 4-chloro analog.
- [1] Kang D, Feng D, Sun Y, et al. Structure-Based Bioisosterism Yields HIV-1 NNRTIs with Improved Drug-Resistance Profiles and Favorable Pharmacokinetic Properties. J Med Chem. 2020;63(9):4837-4848. doi:10.1021/acs.jmedchem.0c00117. View Source
- [2] Santagati NA, et al. Synthesis and spasmolytic action of 2-substituted thienopyrimidin-4-one derivatives. J Pharm Pharmacol. 2002;54(5):717-728. doi:10.1211/0022357021778871. PMID: 12005367. View Source
